1-Anilino-3-(3-fluorophenyl)thiourea

• IUPAC Name: 1-anilino-3-(3-fluorophenyl)thiourea
• InChI: InChI=1S/C13H12FN3S/c14-10-5-4-8-12(9-10)15-13(18)17-16-11-6-2-1-3-7-11/h1-9,16H,(H2,15,17,18)
• InChI Key: HPVOAIARCOWASA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC(=S)NC2=CC(=CC=C2)F
• Molecular Formula: C13H12FN3S
• DSSTOX Substance ID: DTXSID401327223
• Molecular Weight: 261.32 g/mol
• Solubility: 23.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 282542-02-3

Description

1-Anilino-3-(3-fluorophenyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiourea derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1-Anilino-3-(3-fluorophenyl)thiourea is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes, such as tyrosine kinase and topoisomerase. It has also been suggested that it acts by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
1-Anilino-3-(3-fluorophenyl)thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce blood glucose levels in diabetic animals. In addition, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Anilino-3-(3-fluorophenyl)thiourea in lab experiments is its potential applications in various fields. It is a versatile compound that can be used in medicinal chemistry, material science, and environmental science. However, one of the limitations of using this compound in lab experiments is its toxicity. It can be toxic to cells and animals at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-Anilino-3-(3-fluorophenyl)thiourea. One direction is to study its potential applications in the development of new drugs for the treatment of cancer, diabetes, and other diseases. Another direction is to study its potential applications in the development of new materials for various applications. Additionally, further studies are needed to fully understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

1-Anilino-3-(3-fluorophenyl)thiourea can be synthesized using various methods, including the reaction of 3-fluoroaniline with thiourea in the presence of a catalyst. The reaction can be carried out in various solvents, including ethanol, methanol, and water. The yield of the reaction depends on the reaction conditions, such as the reaction time, temperature, and concentration of the reactants.

Scientific Research Applications

1-Anilino-3-(3-fluorophenyl)thiourea has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In material science, it has been studied for its potential applications in the development of sensors, catalysts, and other materials. In environmental science, it has been studied for its potential applications in the removal of pollutants from water and air.